Cas no 898790-27-7 (Cyclopentyl 2-(2-methylphenyl)ethyl ketone)

• Product Name: Cyclopentyl 2-(2-methylphenyl)ethyl ketone
• CAS No: 898790-27-7
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• MDL: MFCD03843011
• CID: 1948450
• PubChem ID: 24725659
• Update Time: 2025-05-19

Cyclopentyl 2-(2-methylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-(2-methylphenyl)propan-1-one
• CYCLOPENTYL 2-(2-METHYLPHENYL)ETHYL KETONE
• CTK5G6691
• AG-H-66984
• DTXSID30644052
• AKOS016020999
• CYCLOPENTYL2-(2-METHYLPHENYL)ETHYLKETONE
• 898790-27-7
• MFCD03843011
• Cyclopentyl 2-(2-methylphenyl)ethyl ketone

• MDL： MFCD03843011
• Inchi： 1S/C15H20O/c1-12-6-2-3-7-13(12)10-11-15(16)14-8-4-5-9-14/h2-3,6-7,14H,4-5,8-11H2,1H3
• InChI Key： HYGIFRZGNWMYAJ-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1C)C1CCCC1

Computed Properties

• Exact Mass: 216.15100
• Monoisotopic Mass: 216.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.013
• Boiling Point: 330.1°C at 760 mmHg
• Flash Point: 139.6°C
• Refractive Index: 1.532
• PSA: 17.07000
• LogP: 3.68690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Cyclopentyl 2-(2-methylphenyl)ethyl ketone

Recent Advances in the Study of Cyclopentyl 2-(2-methylphenyl)ethyl ketone (CAS: 898790-27-7)

Cyclopentyl 2-(2-methylphenyl)ethyl ketone (CAS: 898790-27-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for Cyclopentyl 2-(2-methylphenyl)ethyl ketone, highlighting its role as a key intermediate in the production of bioactive molecules. The researchers employed a multi-step synthesis approach, optimizing reaction conditions to achieve high yields and purity. The study also emphasized the compound's structural versatility, which allows for further derivatization to enhance pharmacological properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that Cyclopentyl 2-(2-methylphenyl)ethyl ketone exhibits moderate binding affinity to certain G-protein-coupled receptors (GPCRs). These findings suggest its potential utility in the development of GPCR-targeted therapies, which are of great interest in treating conditions such as neurological disorders and metabolic diseases. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as a scaffold for designing inhibitors of specific enzymes involved in inflammatory pathways. The researchers synthesized a series of derivatives and evaluated their inhibitory activity, identifying several promising candidates for further development. This work underscores the compound's relevance in the search for new anti-inflammatory agents.

Despite these promising findings, challenges remain in the clinical translation of Cyclopentyl 2-(2-methylphenyl)ethyl ketone and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Future research directions may include structural optimization to improve drug-like properties and comprehensive toxicity studies to ensure safety.

In conclusion, Cyclopentyl 2-(2-methylphenyl)ethyl ketone (CAS: 898790-27-7) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its structural features and biological activity make it a promising candidate for further investigation in drug discovery programs. Continued research efforts will be essential to unlock its full therapeutic potential and address existing challenges.